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Technical Support Center: 40Ar/39Ar Dating of
Detrital Mica
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in addressing

isotopic resetting in 40Ar/39Ar dating of detrital mica.

Frequently Asked Questions (FAQs)
Q1: What is isotopic resetting in the context of
40Ar/39Ar dating of detrital mica?
Isotopic resetting refers to the partial or complete loss of radiogenic 40Ar (40Ar*) from a mica

grain after its initial crystallization and cooling in the source rock. This loss can be triggered by

thermal events, interaction with fluids, or deformation, causing the measured 40Ar/39Ar age to

be younger than the mica's true cooling age. In some cases, resetting can also lead to

anomalously old ages due to the incorporation of excess 40Ar.

Q2: What are the common causes of anomalously young
40Ar/39Ar ages in detrital micas?
Anomalously young ages in detrital micas are typically the result of 40Ar* loss due to:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b3418115?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3418115?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Post-depositional thermal events: Burial in a sedimentary basin can expose detrital micas to

temperatures high enough to cause diffusive loss of 40Ar*.[1][2][3] The extent of this

resetting depends on the temperature reached and the duration of the thermal event.

Hydrothermal fluid interaction: The migration of hot fluids through porous sedimentary rocks

can lead to chemical reactions and isotopic resetting of mica grains.[4]

Deformation: Strain and recrystallization of mica grains during tectonic events can create

pathways for argon loss.[5]

39Ar recoil: During neutron irradiation in the reactor, the recoil of 39Ar atoms can lead to

their redistribution or loss, particularly in fine-grained or altered samples, resulting in

artificially young ages in the initial heating steps.[6][7]

Q3: What can cause anomalously old 40Ar/39Ar ages in
detrital micas?
Anomalously old ages, particularly in biotite, are often attributed to "excess argon" (40ArE),

which is 40Ar that is not derived from the in-situ decay of 40K.[8] Potential sources of excess

argon include:

Inherited Argon: Incomplete degassing of the mica during its initial crystallization can trap

extraneous argon.

Fluid Inclusions: Argon-rich fluids can be trapped within the mineral lattice.

Contamination during metamorphism: Fluids released during prograde metamorphism can

introduce excess 40Ar into the surrounding minerals.[8]

Q4: How can I distinguish between a cooling age and a
resetting event?
Distinguishing between a primary cooling age and a subsequent resetting event requires

careful examination of the 40Ar/39Ar age spectrum and integration with other geological data.

A simple, flat "plateau" age may represent a straightforward cooling history. However, complex

or discordant age spectra often indicate a more complicated thermal history involving resetting.

Comparing the detrital mica ages with other thermochronometers from the same sample (e.g.,
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U-Pb in zircon, fission track dating) can help to unravel the complete thermal history of the

source terrane and the subsequent sedimentary basin.[2][3][4]

Q5: What is a "closure temperature" and how does it
relate to isotopic resetting?
The closure temperature (Tc) is the temperature of a mineral at the time represented by its

radiometric age. It is the temperature below which a mineral effectively retains its radiogenic

daughter isotopes (in this case, 40Ar). If a detrital mica is subjected to temperatures above its
closure temperature after deposition, it will begin to lose 40Ar, leading to isotopic resetting. The

closure temperature is not a single value but is dependent on factors such as the mineral itself,

its grain size, and the cooling rate.[8][9][10][11]

Troubleshooting Guides
Guide 1: Interpreting Complex and Discordant Age
Spectra
A complex or discordant 40Ar/39Ar age spectrum is a key indicator of isotopic resetting. Here’s

how to approach its interpretation:

Saddle-shaped or U-shaped spectra: These can indicate the presence of excess argon,

often released at intermediate temperatures.

Staircase-up spectra (ages increasing with temperature): This pattern is commonly

associated with partial argon loss due to a thermal event after initial cooling. The lower

temperature steps represent the more easily degassed, partially reset domains of the crystal,

while the higher temperature steps approach the original cooling age.[12]

Staircase-down spectra (ages decreasing with temperature): This can be caused by the

presence of older, inherited components that are more retentive of argon and degas at

higher temperatures. It can also be a result of 39Ar recoil artifacts.

Recommendation: Utilize an isochron plot (36Ar/40Ar vs. 39Ar/40Ar) to help identify the

presence of excess argon. A well-defined isochron with an initial 40Ar/36Ar ratio significantly

different from the atmospheric value (295.5) is a strong indicator of extraneous argon.
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Guide 2: Addressing Potential 39Ar Recoil
39Ar recoil is a common issue in fine-grained samples or those with significant alteration (e.g.,

chloritization).

Symptom: The initial, low-temperature steps of the age spectrum yield anomalously young

ages.

Troubleshooting:

Careful Sample Selection: Whenever possible, select larger, unaltered mica grains for

analysis.

Step-Heating Analysis: The step-heating method can help to isolate the effects of recoil to

the initial heating steps. The age plateau obtained from the higher temperature steps is

more likely to represent a geologically meaningful age.

Data Interpretation: Be cautious about interpreting the ages from the first few percent of

gas release, as they may be affected by recoil.

Data Presentation
Table 1: Argon Closure Temperatures (Tc) for Muscovite and Biotite

Mineral
Closure
Temperature (°C)

Factors Influencing
Tc

References

Muscovite ~350 - 500

Grain size, cooling

rate, chemical

composition

[8][13]

Biotite ~280 - 400

Grain size, cooling

rate, chemical

composition, alteration

[8][13]

Table 2: Influence of Cooling Rate and Grain Size on Muscovite Closure Temperature
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Cooling Rate (°C/Myr) Grain Size (radius, µm)
Approximate Closure
Temperature (°C)

1 100 ~320

10 100 ~350

100 100 ~380

10 50 ~330

10 200 ~365

10 500 ~390

Note: These are approximate values calculated based on diffusion parameters and are

intended for illustrative purposes. Actual closure temperatures will vary depending on specific

mineral chemistry and geological context.

Experimental Protocols
Detailed Methodology: Furnace Step-Heating 40Ar/39Ar
Dating of Detrital Mica

Sample Preparation:

Crush and sieve the rock sample to an appropriate size fraction (e.g., 250-500 µm).[14]

Wash the sieved fraction in deionized water and ethanol in an ultrasonic bath to remove

dust and contaminants.[13] Repeat until the water is clear.[13]

Separate mica grains using standard techniques such as a magnetic separator.[15]

Hand-pick individual mica grains under a binocular microscope to ensure high purity

(~99%) and to exclude any altered (e.g., chloritized) or composite grains.[13][15]

Irradiation:

Wrap the selected mica grains in aluminum or tin foil packets.[15]
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Load the packets into a quartz or aluminum irradiation canister along with a neutron

fluence monitor of known age (e.g., Fish Canyon Tuff sanidine).[15]

Irradiate the canister in a nuclear reactor with a fast neutron flux to produce 39Ar from

39K.

Mass Spectrometry (Furnace Step-Heating):

Load the irradiated mica grains into a high-vacuum gas extraction line connected to a

noble gas mass spectrometer.

Heat the sample in a series of progressively higher temperature steps using a furnace.

The gas released at each temperature step is purified using getters to remove active

gases.

The isotopic composition of the purified argon gas (40Ar, 39Ar, 38Ar, 37Ar, 36Ar) is

measured using the mass spectrometer.

Data Reduction and Analysis:

Correct the measured isotope ratios for mass discrimination, atmospheric argon

contamination, and interfering isotopes produced from Ca and K during irradiation.

Calculate an apparent age for each temperature step.

Plot the apparent ages against the cumulative percentage of 39Ar released to create an

age spectrum.

Evaluate the age spectrum for a plateau, defined as a series of contiguous steps

representing a significant portion of the total 39Ar release that are statistically concordant

in age.

Construct an isochron plot to assess the initial 40Ar/36Ar ratio and to provide an

independent age calculation.
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Detailed Methodology: In-Situ Laser Ablation 40Ar/39Ar
Dating of Detrital Mica

Sample Preparation:

Mount the detrital mica grains in an epoxy disc and polish the surface to expose the

interior of the grains.

Clean the polished mount thoroughly to remove any contaminants.

Irradiation:

Irradiate the entire polished mount in a nuclear reactor, as described for the furnace step-

heating method.

Mass Spectrometry (Laser Ablation):

Place the irradiated mount in a sample chamber connected to the mass spectrometer.

Use a focused laser beam (e.g., UV laser) to ablate small spots on the surface of

individual mica grains.

The gas released from each ablation pit is purified and analyzed by the mass

spectrometer.

Data Reduction and Analysis:

Data reduction is similar to the furnace step-heating method, with an age calculated for

each laser ablation spot.

The spatial distribution of ages across a single grain can be mapped to investigate intra-

grain age variations and identify different age domains.

Mandatory Visualization
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Sample Preparation Analysis

Data Interpretation
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Caption: Experimental workflow for 40Ar/39Ar dating of detrital mica.
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Caption: Decision tree for troubleshooting complex 40Ar/39Ar age spectra.
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Caption: Mechanisms of isotopic resetting in detrital mica.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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